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Abstract
Oxycarboxin, a systemic fungicide belonging to the oxathiin carboxamide class, has been a

significant tool in the management of fungal diseases, particularly rusts, since its introduction.

This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and fungicidal action of Oxycarboxin. It details its mechanism of

action as a potent inhibitor of succinate dehydrogenase (SDH), a critical enzyme in the

mitochondrial electron transport chain of fungi. This document also outlines detailed

experimental protocols for its synthesis, analysis of purity, and evaluation of its fungicidal

efficacy. Furthermore, metabolic pathways in plants and microorganisms are discussed. This

guide is intended to serve as a valuable resource for researchers and professionals involved in

the study and development of fungicides and other bioactive molecules.

Chemical Identity and Physicochemical Properties
Oxycarboxin is the sulfone derivative of carboxin. Its chemical structure and key identifiers are

presented below.

Chemical Structure:
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Table 1: Chemical Identification of Oxycarboxin

Identifier Value

IUPAC Name
6-methyl-4,4-dioxo-N-phenyl-2,3-dihydro-1,4-

oxathiine-5-carboxamide[1]

CAS Number 5259-88-1[1][2][3][4][5]

Molecular Formula C₁₂H₁₃NO₄S[1][2][3][4][5]

Molecular Weight 267.30 g/mol [1][2][3][4]

InChI Key AMEKQAFGQBKLKX-UHFFFAOYSA-N[3][5]

SMILES
CC1=C(C(=O)NC2=CC=CC=C2)S(=O)

(=O)CCO1[3]

Table 2: Physicochemical Properties of Oxycarboxin
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Property Value

Physical State Off-white to white crystalline solid[2]

Melting Point 127.5-130 °C[2]

Boiling Point 527.6 °C at 760 mmHg[2]

Vapor Pressure 4.2 x 10⁻⁸ mm Hg[2]

Water Solubility 1 g/L at 25 °C[2]

Solubility in Organic Solvents
Acetone: 360 g/kg, Methanol: 70 g/kg, Benzene:

34 g/kg, Ethanol: 30 g/kg[6]

LogP (Octanol-Water Partition Coefficient) 0.772[2]

Fungicidal Properties and Mechanism of Action
Oxycarboxin is a systemic fungicide with both protective and curative properties.[7] It is

particularly effective against rust fungi (Basidiomycetes) and is used to control a variety of

diseases on cereals, ornamentals, and other crops.[8]

The primary mode of action of Oxycarboxin is the inhibition of the enzyme succinate

dehydrogenase (SDH), also known as Complex II, in the mitochondrial electron transport chain

of fungi.[2][8] By binding to the ubiquinone-binding site (Q-site) of the SDH complex,

Oxycarboxin blocks the oxidation of succinate to fumarate. This disruption of the tricarboxylic

acid (TCA) cycle and cellular respiration leads to a severe reduction in ATP production,

ultimately causing fungal cell death.
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Caption: Mechanism of action of Oxycarboxin.

Experimental Protocols
Synthesis of Oxycarboxin
Oxycarboxin is synthesized via the oxidation of its precursor, carboxin. A general laboratory-

scale synthesis protocol is described below.

Workflow for the Synthesis of Oxycarboxin:
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Step 1: Synthesis of Carboxin
(5,6-dihydro-2-methyl-1,4-oxathiine-3-carboxanilide)

Reactants:
- 2-Chloro-N-phenylacetoacetamide

- 2-Mercaptoethanol

Reaction Conditions:
- Base (e.g., NaOH or KOH)

- Solvent (e.g., Ethanol)
- Cyclization with acid catalyst

Purification of Carboxin
(Crystallization)

Step 2: Oxidation of Carboxin to Oxycarboxin

Reactants:
- Carboxin

- Oxidizing agent (e.g., Hydrogen Peroxide)

Reaction Conditions:
- Acetic Acid as solvent

- Controlled temperature

Final Product:
Oxycarboxin

Click to download full resolution via product page

Caption: General workflow for the synthesis of Oxycarboxin.

Detailed Protocol:

Step 1: Synthesis of Carboxin

Dissolve 2-chloro-N-phenylacetoacetamide in a suitable solvent such as ethanol.

Add an equimolar amount of 2-mercaptoethanol to the solution.

Slowly add a solution of a base (e.g., sodium hydroxide or potassium hydroxide) while

maintaining the temperature below 30°C.

After the addition is complete, stir the reaction mixture at room temperature for several

hours until the reaction is complete (monitored by TLC).

Acidify the reaction mixture with a mineral acid (e.g., HCl) to induce cyclization.

The crude carboxin precipitates out and can be collected by filtration.
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Purify the crude product by recrystallization from a suitable solvent like ethanol.

Step 2: Oxidation to Oxycarboxin[1]

Dissolve the purified carboxin in glacial acetic acid.

Slowly add a 30% hydrogen peroxide solution to the mixture, maintaining the temperature

between 25-30°C.

Stir the reaction mixture for several hours until the oxidation is complete (monitored by

TLC).

Pour the reaction mixture into cold water to precipitate the Oxycarboxin.

Collect the solid product by filtration, wash with water, and dry.

Further purification can be achieved by recrystallization from a solvent such as ethanol.

Analysis of Purity
The purity of the synthesized Oxycarboxin can be determined using High-Performance Liquid

Chromatography (HPLC).

Protocol for HPLC Analysis:

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

Mobile Phase: A mixture of acetonitrile and water (e.g., 60:40 v/v), filtered and degassed.

Flow Rate: 1.0 mL/min.

Detection Wavelength: 254 nm.

Injection Volume: 20 µL.

Standard Preparation: Prepare a standard solution of Oxycarboxin of known concentration

in the mobile phase.
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Sample Preparation: Accurately weigh a sample of the synthesized Oxycarboxin and

dissolve it in the mobile phase to a known concentration.

Procedure: Inject the standard and sample solutions into the HPLC system. The purity of the

sample can be calculated by comparing the peak area of the sample to that of the standard.

Fungicidal Efficacy Testing against Rust Fungi (Puccinia
spp.)
The following protocol is adapted for testing the efficacy of Oxycarboxin against wheat leaf

rust (Puccinia triticina) using a detached leaf assay.

Protocol:

Plant Material: Grow a susceptible wheat variety (e.g., 'Morocco') under controlled

greenhouse conditions.

Inoculum Preparation: Collect fresh uredospores of Puccinia triticina. Suspend the spores in

a light mineral oil or distilled water containing a surfactant (e.g., Tween 20) to a concentration

of approximately 1 x 10⁵ spores/mL.

Detached Leaf Preparation: Excise healthy, fully expanded primary leaves from 7-10 day old

wheat seedlings. Cut the leaves into 5 cm segments.

Fungicide Application: Prepare a series of concentrations of Oxycarboxin in sterile distilled

water. Apply the fungicide solutions to the adaxial surface of the leaf segments using a fine

sprayer until runoff. Allow the leaves to air dry. Control leaves are sprayed with water and

surfactant only.

Inoculation: Place the treated leaf segments on a 1.5% water agar medium in petri dishes.

Inoculate the leaf segments by spraying with the uredospore suspension.

Incubation: Incubate the petri dishes in a dew chamber at 15-20°C in the dark for 24 hours to

allow for spore germination and infection. Then, transfer the dishes to a growth chamber with

a 16-hour photoperiod at 20-25°C.
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Disease Assessment: After 10-14 days, assess the disease severity by counting the number

of uredinia (pustules) per leaf segment or by using a disease rating scale.

Data Analysis: Calculate the percent inhibition of disease for each Oxycarboxin
concentration compared to the control. Determine the EC₅₀ value (the concentration of

fungicide that inhibits disease development by 50%).

Metabolism and Degradation
Oxycarboxin can be metabolized by plants and microorganisms.

In Plants: Oxycarboxin is absorbed by the roots and translocated through the xylem to other

parts of the plant. The primary metabolic pathway involves the cleavage of the oxathiin ring,

leading to the formation of more polar metabolites. One of the identified metabolites is 2-

(vinylsulfonyl)acetanilide.[5]

In Soil/Microorganisms: Soil microorganisms, such as Pseudomonas aeruginosa, can degrade

Oxycarboxin. The degradation pathway involves the hydrolysis of the amide bond and

cleavage of the oxathiin ring, ultimately leading to the formation of aniline and other smaller

molecules.[4]

Metabolic Degradation Pathway of Oxycarboxin:

Oxycarboxin
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Caption: Simplified metabolic pathway of Oxycarboxin.

Conclusion
Oxycarboxin remains a relevant fungicide due to its specific and effective mode of action

against rust diseases. This technical guide has provided a detailed overview of its chemical and

physical properties, a clear elucidation of its mechanism of action, and practical, detailed

protocols for its synthesis, analysis, and efficacy testing. Understanding these core aspects of

Oxycarboxin is crucial for its continued effective use in agriculture and for the development of

new fungicidal agents. The provided experimental methodologies offer a solid foundation for

researchers to conduct further studies on this important molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scielo.br [scielo.br]

2. Buy Oxycarboxin | 5259-88-1 [smolecule.com]

3. scite.ai [scite.ai]

4. scienceopen.com [scienceopen.com]

5. researchgate.net [researchgate.net]

6. Oxycarboxin | C12H13NO4S | CID 21330 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. EP0072106A1 - Synthesis of intermediate for the manufacture of 5,6-dihydro-2-methyl-N-
phenyl-1,4-oxathiin-3-carboxamide - Google Patents [patents.google.com]

8. apsjournals.apsnet.org [apsjournals.apsnet.org]

To cite this document: BenchChem. [An In-depth Technical Guide to Oxycarboxin: Chemical
Structure, Properties, and Fungicidal Action]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166467#chemical-structure-and-properties-of-
oxycarboxin]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b166467?utm_src=pdf-body
https://www.benchchem.com/product/b166467?utm_src=pdf-body
https://www.benchchem.com/product/b166467?utm_src=pdf-body
https://www.benchchem.com/product/b166467?utm_src=pdf-custom-synthesis
https://www.scielo.br/j/sp/a/JvNRPRfQJ7Jp9qSfdH9dNck/?lang=en&format=pdf
https://www.smolecule.com/products/s593066
https://scite.ai/reports/detached-wheat-leaf-assay-for-PQeQxMm
https://www.scienceopen.com/document?vid=8ab700cd-b060-49ed-9871-e757baeb0dd9
https://www.researchgate.net/publication/244517660_New_synthesis_of_carboxin_and_oxycarboxin_pesticides_Application_to_the_preparation_of_their_new_analogues_substituted_at_the_C-2_methyl_group
https://pubchem.ncbi.nlm.nih.gov/compound/Oxycarboxin
https://patents.google.com/patent/EP0072106A1/en
https://patents.google.com/patent/EP0072106A1/en
https://apsjournals.apsnet.org/doi/10.1094/PDIS-09-19-1836-RE
https://www.benchchem.com/product/b166467#chemical-structure-and-properties-of-oxycarboxin
https://www.benchchem.com/product/b166467#chemical-structure-and-properties-of-oxycarboxin
https://www.benchchem.com/product/b166467#chemical-structure-and-properties-of-oxycarboxin
https://www.benchchem.com/product/b166467#chemical-structure-and-properties-of-oxycarboxin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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